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The thermoelectric properties of Bismuth Copper Selenide (BiCuSeO) can be significantly
enhanced through elemental doping. This guide provides a comparative analysis of the impact
of three distinct doping elements—Ilead (Pb), calcium (Ca), and chromium (Cr)—on the
material's performance. The selection of these elements allows for a comprehensive overview
of how different dopants can tailor the electrical and thermal transport properties of BiCuSeO, a
promising material for waste heat recovery applications.

Enhancing Thermoelectric Performance: A
Quantitative Look

The introduction of Pb, Ca, or Cr into the BiCuSeO crystal lattice systematically alters its key
thermoelectric parameters: electrical conductivity (o), Seebeck coefficient (S), thermal
conductivity (), and the dimensionless figure of merit (ZT). The ZT value, a direct measure of
thermoelectric conversion efficiency, is a primary focus of these doping strategies.

Doping with lead and calcium, typically substituting bismuth (Bi), has been shown to
significantly increase the electrical conductivity by introducing charge carriers (holes) into the
system.[1][2] For instance, Pb doping can increase the electrical conductivity of BiCuSeO by
several orders of magnitude.[1] While this enhancement in electrical conductivity is often
accompanied by a decrease in the Seebeck coefficient, the overall power factor (S20) is
substantially improved.[1][2]
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Chromium, when introduced as a dopant, also leads to a notable improvement in the power
factor. For a BiCuo.96Cro.0aSeO sample, the power factor was enhanced by almost an order of
magnitude compared to pristine BiCuSeO.[3]

A crucial aspect of enhancing the ZT value is the reduction of thermal conductivity. Doping with
Pb, Ca, and Cr contributes to this by introducing point defects and, in some cases, refining the
grain structure, which enhances phonon scattering.[3] For example, Cr addition has been
shown to reduce the lattice thermal conductivity by approximately 23%.[3] The synergistic
effect of an enhanced power factor and reduced thermal conductivity leads to a significant
improvement in the ZT value.

Below is a summary of the quantitative impact of each doping element on the thermoelectric
properties of BiCuSeO at elevated temperatures.
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Dopant
(Composi
tion)

Measure
ment
Temperat
ure (K)

Electrical
Conducti
vity
(Slcm)

Seebeck
Coefficie
nt (uVIK)

Thermal
Conducti
vity
(Wim-K)

Power
Factor
(MWicm-K

%)

Figure of
Merit (ZT)

Undoped
BiCuSeO

873

~2.2[2]

~0.30 (at
873 K)

Pb-doped
(Bio.97Pbo.o
3CuSe0)

873

5.3[2]

Ca-doped
(in
Bio.soCao.1
oBao.10CuS
e0)

873

0.60[3]

Cr-doped
(BiCuo.96Cr
0.04S€e0)

773

0.5 (lattice)
[3]

5.7[3]

~0.7[3]

Pb, Ca co-
doped
(Bio.ssCao.0
6Pbo.0sCUS
e0)

873

1.04[4]

Note: Direct comparison of all parameters at the exact same temperature and doping

concentration is challenging due to variations in experimental studies. The table presents

representative data to illustrate the general impact of each dopant.

Experimental Methodologies: Synthesizing Doped
BiCuSeO

The fabrication of doped BiCuSeO materials typically involves high-temperature solid-state

synthesis followed by a sintering process to produce dense bulk samples.
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Solid-State Reaction

A common synthesis route is the solid-state reaction method.[2][3] In this process, high-purity
starting materials (e.g., Bi2Os, CuzSe, Se, and the respective dopant oxides or elements) are
weighed in stoichiometric amounts. The powders are thoroughly mixed, often through ball
milling, to ensure homogeneity. The mixture is then pressed into pellets and sealed in
evacuated quartz tubes to prevent oxidation during heating. The sealed tubes are subjected to
a specific heat treatment profile, typically involving heating to temperatures in the range of 873
K to 1073 K for an extended period to allow for the solid-state diffusion and reaction to form the
desired doped BiCuSeO phase.

Spark Plasma Sintering (SPS)

Following the initial synthesis, the resulting powders are often consolidated into dense bulk
materials using Spark Plasma Sintering (SPS).[3] This technique utilizes pulsed direct current
and uniaxial pressure to rapidly sinter the powder at a lower temperature and for a shorter
duration compared to conventional sintering methods. This rapid process helps to limit grain
growth, which can be beneficial for reducing thermal conductivity.

The experimental workflow for synthesizing and characterizing doped BiCuSeO is visualized in
the following diagram:
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Caption: Experimental workflow for doped BiCuSeO.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b8403211?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8403211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative
Check Availability & Pricing

Logical Relationship of Doping and Thermoelectric
Properties

The underlying mechanism for the enhancement of thermoelectric properties through doping
involves the manipulation of the material's electronic band structure and phonon scattering
processes. The logical relationship can be summarized as follows:

Doping (Pb, Ca, Cr)

Electronic Properties Thermal Properties

1 Carrier Concentration t Point Defects
1 Electrical Conductivity (o) | Seebeck Coefficient (S) + Phonon Scattering
P 1+ Power Factor (S20) L Thermal Conductivity (k)

1 Figure of Merit (ZT = S20T/K)

Click to download full resolution via product page
Caption: Impact of doping on BiCuSeO properties.

In conclusion, doping with lead, calcium, and chromium presents effective strategies for
enhancing the thermoelectric performance of BiCuSeO. While both Pb and Ca are effective in
significantly boosting the power factor through increased carrier concentration, Cr doping also
demonstrates a substantial improvement in the power factor and a notable reduction in thermal
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conductivity. The choice of dopant and its concentration allows for the fine-tuning of BiCuSeO's
properties, paving the way for its application in efficient thermoelectric devices. Further
research, particularly in co-doping strategies as demonstrated with Pb and Ca, holds the
potential for even greater improvements in the thermoelectric figure of merit.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. chemrxiv.org [chemrxiv.org]

3. High thermoelectric performance of BiCuSeO by optimized carrier concentration and point
defect scattering through a Cr-induced compositing effect - Journal of Materials Chemistry C
(RSC Publishing) [pubs.rsc.org]

e 4. Double Doping of BiCuSeO with Ca and Pb to Increase the Electrical Transport Properties
and Reduce the Lattice Thermal Conductivity Synchronously - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Doping's Influence on BiCuSeO: A Comparative
Analysis of Lead, Calcium, and Chromium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8403211#impact-of-different-doping-elements-pb-ca-
cr-on-bicuseo-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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